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Compound of Interest

Compound Name: Negletein

Cat. No.: B1678014

Introduction

Negletein, also known as 5,6-Dihydroxy-7-methoxyflavone or 7-O-Methylbaicalein, is a
naturally occurring flavonoid found in plants such as Scutellaria baicalensis. As a member of
the flavone subclass of flavonoids, Negletein exhibits a range of biological activities that are of
significant interest to researchers in cell biology, oncology, and neuroscience. Its reported
effects include anti-inflammatory, neuroprotective, and anticancer properties. These activities
are attributed to its ability to modulate specific cellular signaling pathways.

Proper preparation of Negletein stock solutions is critical for obtaining accurate and
reproducible results in cell-based assays. Due to its hydrophobic nature and limited aqueous
solubility, a standardized protocol is essential. These application notes provide detailed
procedures for the preparation, storage, and use of Negletein stock solutions for in vitro
research.

Data Presentation

The physicochemical and biological properties of Negletein are summarized in the table below
for easy reference.
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Property Value
5,6-Dihydroxy-7-methoxyflavone, 7-O-
Synonyms ) )
Methylbaicalein
CAS Number 29550-13-8
Molecular Formula C16H120s5
Molecular Weight 284.26 g/mol
Appearance Solid powder
Soluble in DMSO, Chloroform,
N Dichloromethane, Ethyl Acetate, Acetone.
Solubility

Slightly soluble in Acetonitrile, Methanol, and
Water.

Recommended Solvent

Dimethyl sulfoxide (DMSOQ) for cell culture

applications.

Biological Activity

Anti-inflammatory, neuroprotective, anticancer.

Working Concentrations

- Neuroprotection (PC12 cells): 10 uM[1] - Anti-
inflammatory (J774A.1 macrophages): 0.01 uM -
Cytotoxicity (SW460 & DLD-1 cells): ICso values
of 29.41 uM and 30.93 pM, respectively.

Storage Conditions

Store solid compound at -20°C. Store stock
solutions in aliquots at -20°C or -80°C to avoid

repeated freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Negletein Stock

Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Negletein using dimethyl

sulfoxide (DMSO) as the solvent. This concentrated stock can then be diluted in cell culture

medium to achieve the desired final concentration.
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Materials:

Negletein powder (MW: 284.26 g/mol )

Anhydrous or cell culture grade Dimethyl sulfoxide (DMSO)
Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile 0.22 um syringe filter

Sterile syringe

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), carefully
weigh 2.84 mg of Negletein powder using an analytical balance.

Dissolution: Transfer the weighed Negletein powder into a sterile microcentrifuge tube. Add
1 mL of sterile DMSO to the tube.

Solubilization: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the Negletein
powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if
necessary.

Sterile Filtration: To ensure the sterility of the stock solution, draw the solution into a sterile
syringe and pass it through a sterile 0.22 um syringe filter into a new sterile cryovial. This
step is crucial for preventing microbial contamination of cell cultures.

Aliquoting and Storage: Aliquot the sterile 10 mM Negletein stock solution into smaller
volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes or cryovials. This minimizes the
number of freeze-thaw cycles for the stock.

Labeling and Storage: Clearly label the aliquots with the compound name, concentration (10
mM), solvent (DMSO), and date of preparation. Store the aliquots at -20°C or -80°C for long-
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term storage.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium

This protocol outlines the dilution of the 10 mM Negletein stock solution to a final working
concentration for treating cells in culture. The example below is for a final concentration of 10
HM.

Materials:

10 mM Negletein stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile pipette and tips
Procedure:

e Calculate Dilution: Determine the volume of stock solution needed. To prepare 1 mL of a 10
UM working solution from a 10 mM stock, a 1:1000 dilution is required. Therefore, 1 pL of the
10 mM stock is needed for every 1 mL of final working solution.

o Serial Dilution (Recommended): To ensure accurate dilution, it is recommended to perform a
serial dilution.

o First, prepare an intermediate dilution by adding 10 uL of the 10 mM stock solution to 990
uL of cell culture medium to get a 100 uM solution.

o Next, add 100 pL of the 100 uM intermediate solution to 900 pL of cell culture medium to
achieve the final 10 uM working concentration.

» Direct Dilution (for larger volumes): For larger volumes, you can perform a direct dilution. For
example, to prepare 10 mL of 10 uM working solution, add 10 pL of the 10 mM stock solution
to 9.99 mL of cell culture medium.
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e Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.
Avoid vigorous vortexing which can cause protein denaturation in serum-containing media.

» Vehicle Control: It is crucial to prepare a vehicle control containing the same final
concentration of DMSO as the Negletein-treated samples (e.g., 0.1% DMSO for a 1:1000
dilution). This allows for the assessment of any solvent-induced effects on the cells.

o Cell Treatment: Add the prepared working solution (and vehicle control) to your cell cultures

and proceed with your experiment.

Visualizations
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Preparation of 10 mM Negletein Stock Solution ~ Preparation of Working Solution (e.g., 10 pM)
—

1. Weigh 2.84 mg of 10 mM Negletein
Negletein Powder Stock in DMSO

.g., 1 pL stock per
1 mL medium

Dilute 1:1000 in
cell culture medium

l l

3. Vortex until
completely dissolved

;

4. Sterile filter through
0.22 pm syringe filter

:

5. Aliquot into sterile tubes

l

6. Store at -20°C or -80°C

2.Add 1 mL of DMSO

Add to cell culture

Click to download full resolution via product page

Caption: Experimental workflow for preparing Negletein stock and working solutions.
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Caption: Negletein enhances NGF-induced neuroprotective signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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